N1-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-(2-methoxyphenyl)oxalamide

• IUPAC Name: N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-N'-(2-methoxyphenyl)oxamide
• InChI: InChI=1S/C19H18N2O5S/c1-25-15-6-3-2-5-14(15)21-18(23)17(22)20-12-19(24,13-8-9-26-11-13)16-7-4-10-27-16/h2-11,24H,12H2,1H3,(H,20,22)(H,21,23)
• InChI Key: HYTWSUWRSCLNLP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C(=O)NCC(C2=COC=C2)(C3=CC=CS3)O
• Molecular Formula: C19H18N2O5S
• Molecular Weight: 386.4 g/mol

Description

N1-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-(2-methoxyphenyl)oxalamide is a useful research compound. Its molecular formula is C19H18N2O5S and its molecular weight is 386.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photoinduced Direct Oxidative Annulation The compound's relevance in organic chemistry is highlighted through its potential involvement in photoinduced direct oxidative annulation reactions. This process, exemplified by studies on related furan and thiophenyl compounds, facilitates the synthesis of highly functionalized polyheterocyclic structures without the need for transition metals and oxidants. Such reactions are pivotal for creating complex molecules with potential applications in pharmaceuticals and materials science (Zhang et al., 2017).

Dye-Sensitized Solar Cells Another significant application is in the development of dye-sensitized solar cells (DSSCs), where furan and thiophene derivatives, akin to the compound , serve as conjugated linkers in phenothiazine-based dyes. These materials have been shown to significantly enhance solar energy-to-electricity conversion efficiency, indicating the potential of such compounds in renewable energy technologies (Kim et al., 2011).

Synthesis of γ-Hydroxybutenolides The compound's structural motifs are relevant in the synthesis of γ-hydroxybutenolides via singlet oxygen-mediated oxidation of thiophenyl-substituted furans. This method presents a regiocontrolled and quantitative approach to synthesizing important intermediates for pharmaceuticals and agrochemicals (Kotzabasaki et al., 2016).

Iminofurans Chemistry Explorations into iminofurans chemistry, particularly through reactions involving similar furan and thiophene derivatives, shed light on their utility in generating novel compounds with potential biological activity. Such studies contribute to the medicinal chemistry field by providing insights into the structure-activity relationships of these heterocyclic compounds (Shipilovskikh et al., 2014).